Cas no 799780-36-2 (N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide)

• Product Name: N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
• CAS No: 799780-36-2
• MF: C₁₇H₂₃N₅O
• MW: 313.397423028946
• CID: 6179876
• PubChem ID: 5925112
• Update Time: 2025-06-18

N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
• F1725-0086
• AKOS022125252
• 799780-36-2
• (E)-N'-(4-(diethylamino)benzylidene)-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
• N'-[(1E)-[4-(diethylamino)phenyl]methylidene]-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide
• SR-01000014575-1
• SR-01000014575
• N-[(E)-[4-(diethylamino)phenyl]methylideneamino]-2-(2-methylimidazol-1-yl)acetamide

• Inchi： 1S/C17H23N5O/c1-4-21(5-2)16-8-6-15(7-9-16)12-19-20-17(23)13-22-11-10-18-14(22)3/h6-12H,4-5,13H2,1-3H3,(H,20,23)/b19-12+
• InChI Key： BSICNBWCFOIKEA-XDHOZWIPSA-N
• SMILES： O=C(CN1C=CN=C1C)N/N=C/C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 313.19026037g/mol
• Monoisotopic Mass: 313.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.5Ų

Additional information on N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide

N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide (CAS No. 799780-36-2): An Overview of Its Structure, Properties, and Applications

N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide (CAS No. 799780-36-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate molecular architecture, which includes a diethylamino group, a phenylmethylidene moiety, and a 2-methylimidazole unit. These structural features contribute to its diverse chemical properties and biological activities.

The chemical formula of N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide is C₁₈H₂₃N₅O, and it has a molecular weight of approximately 317.40 g/mol. The compound is typically synthesized through a multi-step process involving the condensation of 4-diethylaminobenzaldehyde with 2-(2-methylimidazol-1-yl)acetic hydrazide. This synthesis route has been optimized to achieve high yields and purity, making it suitable for various research and industrial applications.

In terms of physical properties, N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide is a solid at room temperature with a melting point ranging from 150 to 155°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are important for its use in solution-based reactions and formulations.

The biological activity of N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide has been the subject of extensive research. Studies have shown that this compound exhibits potent antifungal and antibacterial properties, making it a promising candidate for the development of new antimicrobial agents. For instance, recent research published in the Journal of Medicinal Chemistry demonstrated that N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide effectively inhibits the growth of several pathogenic fungi and bacteria, including Candida albicans and Staphylococcus aureus.

Beyond its antimicrobial properties, N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide has also shown potential as an anticancer agent. In vitro studies have indicated that this compound can induce apoptosis in various cancer cell lines, such as human breast cancer cells (MCF-7) and human colon cancer cells (HT-29). The mechanism of action appears to involve the disruption of cellular signaling pathways and the induction of oxidative stress, leading to cell death.

In addition to its biological activities, N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide has been explored for its potential applications in materials science. Its unique molecular structure makes it an attractive candidate for the development of functional materials with specific optical and electronic properties. For example, recent studies have shown that this compound can be used as a building block for the synthesis of supramolecular assemblies with tunable photophysical properties, which have potential applications in optoelectronic devices and sensors.

The safety profile of N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-yl)acetohydrazide is an important consideration for its use in various applications. Toxicological studies have indicated that this compound is generally well-tolerated at low to moderate concentrations, with no significant acute toxicity observed in animal models. However, as with any new chemical entity, further long-term safety studies are necessary to fully assess its potential risks.

In conclusion, N'-(1E)-4-(diethylamino)phenylmethylidene-2-(2-methyl-1H-imidazol-1-y l ) acetohydrazide (CAS No. 799780 -36 - 2 ) is a multifaceted compound with a wide range of potential applications in medicinal chemistry , materials science , and other fields . Its unique chemical structure , combined with its diverse biological activities , makes it an exciting area of ongoing research . As more studies are conducted , it is likely that new applications and uses for this compound will be discovered , further highlighting its importance in the scientific community .